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Compound of Interest

Compound Name: TYRA-200

Cat. No.: B15544667

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, and logistical information for the handling
of TYRA-200, a potent, orally bioavailable inhibitor of Fibroblast Growth Factor Receptor
(FGFR) types 1, 2, and 3.[1][2][3] Adherence to these procedural guidelines is critical for
ensuring laboratory safety and the integrity of your research.

Immediate Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for TYRA-200 is not publicly available, data from
similar FGFR inhibitors and general guidelines for handling potent kinase inhibitors necessitate
stringent safety protocols.[4][5][6][7] TYRA-200 should be handled as a potentially hazardous
compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary control measure to prevent exposure. All PPE
should be donned before handling the compound and disposed of as contaminated waste after
completion of the task.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with chemical-

resistant nitrile gloves.

Prevents skin absorption and

contamination.

Body Protection

Disposable, solid-front, back-
closure gown with long sleeves

and tight-fitting elastic cuffs.

Protects skin from contact and
prevents contamination of

personal clothing.

Eye Protection

Safety glasses with side

shields or goggles.[4]

Prevents eye contact with the

compound.

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols may be
generated, a NIOSH-approved

respirator is recommended.[4]

Minimizes inhalation of the

compound.

Engineering Controls

o Ventilation: All work with solid TYRA-200 or concentrated stock solutions should be

conducted in a certified chemical fume hood.

o Safety Stations: Ensure easy access to an eyewash station and a safety shower.[8][9][10]

General Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned and the work area within

the chemical fume hood is prepared and decontaminated.

» Weighing: Weigh solid TYRA-200 in a chemical fume hood. Use a dedicated, clean spatula

and weighing paper.

» Dissolving: When preparing solutions, add the solvent to the solid to minimize dust

generation.

o Post-Handling: After handling, thoroughly wipe down the work area with an appropriate

deactivating solution (if known) or a cleaning agent, followed by 70% ethanol. Dispose of all

cleaning materials as hazardous waste.
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e Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[4]

Spill and Disposal Plan
Spill Cleanup

In the event of a spill, evacuate the area and prevent others from entering. For a small spill, if
properly trained and equipped, follow these steps:

» Containment: Cover the spill with an absorbent material to prevent its spread.

o Cleanup: Carefully collect the absorbent material and any contaminated surfaces into a
designated hazardous waste container.

» Decontamination: Clean the spill area with a suitable solvent followed by a cleaning agent.
Dispose of all cleanup materials as hazardous waste.

Waste Disposal

All waste generated from handling TYRA-200 must be considered hazardous chemical waste.

[4115]

» Solid Waste: Includes contaminated PPE, weighing paper, pipette tips, and vials. Place in a
designated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Collect all solutions containing TYRA-200 in a sealed, properly labeled, and
leak-proof hazardous waste container.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal service.[4] Do
not dispose of TYRA-200 down the drain or in regular trash.[4]

Quantitative Data Summary

TYRA-200 is a highly potent inhibitor of FGFR1, 2, and 3, with selectivity over FGFR4. The
following table summarizes key inhibitory concentration (IC50) values from preclinical studies.
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Target IC50 (nM) Cell Line Assay Type
FGFR1 1.8 - Enzymatic
FGFR2 0.47 - Enzymatic
FGFR3 0.66 - Enzymatic
FGFR4 30.5 - Enzymatic
FGFR2 (WT) 8.4 Ba/F3 Cellular

FGFR2 (V565F

] Not specified Ba/F3 Cellular
gatekeeper mutation)
FGFR2 (N550K
molecular brake Not specified AN3CA Cellular

mutation)

Data sourced from a Tyra Biosciences, Inc. research poster.[11]

Experimental Protocols

The following are generalized protocols based on common laboratory practices for kinase
inhibitors and information from TYRA-200 preclinical studies.[11]

Cell Viability Assay (e.g., CellTiter-Glo®)

o Cell Plating: Plate cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.

o Compound Treatment: Prepare a serial dilution of TYRA-200 in the appropriate cell culture
medium. Add the diluted compound to the cells. Include a vehicle control (e.g., DMSO).

¢ Incubation: Incubate the plate for a specified period (e.g., 72-120 hours).[11]

e Lysis and Luminescence Reading: Add the CellTiter-Glo® reagent to each well to lyse the
cells and generate a luminescent signal proportional to the amount of ATP present. Read the
luminescence on a plate reader.
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» Data Analysis: Normalize the data to the vehicle control and plot the results to determine the
IC50 value.

Western Blot for Signhaling Pathway Inhibition

e Cell Treatment: Plate cells and allow them to adhere. Treat the cells with TYRA-200 at
various concentrations for a specified time (e.g., 2 hours).[11]

o Cell Lysis: Wash the cells with cold PBS and then lyse them with a suitable lysis buffer
containing protease and phosphatase inhibitors.

» Protein Quantification: Determine the protein concentration of each lysate using a standard
protein assay (e.g., BCA assay).

o SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a
PVDF or nitrocellulose membrane.

e Immunoblotting: Block the membrane and then probe with primary antibodies against
phosphorylated and total forms of downstream signaling proteins (e.g., p-ERK, ERK, p-
FRS2, FRS2).[11] Use an appropriate loading control (e.g., B-Actin).

o Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a
chemiluminescent substrate to visualize the protein bands.

FGFR Signaling Pathway and TYRA-200 Mechanism
of Action

TYRA-200 inhibits the kinase activity of FGFR1, 2, and 3, thereby blocking downstream
signaling pathways that are critical for cell proliferation, survival, and differentiation.[12][13][14]
The diagram below illustrates the general FGFR signaling cascade and the point of inhibition
by TYRA-200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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